3-(1,3-Dioxolan-2-yl)-1-(4-fluorophenoxy)-3-methylbutan-2-one

• CAS RN: 89635-62-1
• Molecular Formula: C14H17FO4
• Molecular Weight: 268.28 g/mol
• IUPAC Name: 3-(1,3-dioxolan-2-yl)-1-(4-fluorophenoxy)-3-methylbutan-2-one
• InChI: InChI=1S/C14H17FO4/c1-14(2,13-17-7-8-18-13)12(16)9-19-11-5-3-10(15)4-6-11/h3-6,13H,7-9H2,1-2H3
• InChI Key: HPUHAPWKSFHVBD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1OCCO1)C(=O)COC2=CC=C(C=C2)F

Description

3-(1,3-Dioxolan-2-yl)-1-(4-fluorophenoxy)-3-methylbutan-2-one is a useful research compound. Its molecular formula is C14H17FO4 and its molecular weight is 268.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16.7 g (0.15 mol) of 4-fluorophenol, 29 g (0.15 mol) of 1-chloro-3-(1,3-dioxolan-2-yl)-3-methyl-2-butanone and 23.4 g (0.17 mol) of powdered potassium carbonate in 300 ml of methyl ethyl ketone is heated under reflux for 16 hours. It is allowed to cool and is filtered. The filtrate is concentrated, the residue is taken up in dichloromethane, the mixture is washed once with 5% strength sodium hydroxide solution and once with water, dried over sodium sulphate and concentrated and the residue is distilled. 29 g (72% of theory) of 3-(1,3-dioxolan-2-yl)-1-(4-fluorophenoxy)-3-methyl-2-butanone of boiling point 143° C. to 145° C./0.1 mbar are obtained. ##STR97##